Cas no 121307-79-7 (4-(Trifluoromethyl)pyridine-2-thiol)

• Product Name: 4-(Trifluoromethyl)pyridine-2-thiol
• CAS No: 121307-79-7
• MF: C₆H₄F₃NS
• MW: 179.162870407104
• MDL: MFCD09881227
• CID: 827556
• PubChem ID: 15896766
• Update Time: 2025-04-19

4-(Trifluoromethyl)pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)pyridine-2-thiol
• 2-Mercapto-4-(trifluoromethyl)pryidine
• 2-Mercapto-4-(trifluoromethyl)pyridine
• 2(1H)-PYRIDINETHIONE
• 2(1H)-Pyridinethione, 4-(trifluoromethyl)-
• 4-trifluoromethylpyridin-2(1H)-thione
• 4-trifluoromethylpyridine-2(1H)-thione
• ACMC-20ez69
• CTK0F8447
• CTK8A8500
• SBB089521
• SureCN4397763
• 2-Sulphanyl-4-(trifluoromethyl)pyridine
• 2-Mercapto-4-(trifluoromethyl)pyridine, 2-Sulphanyl-alpha,alpha,alpha-trifluoro-4-picoline, 4-(Trifluoromethyl)pyridine-2-thiol
• CS-0215867
• PS-6367
• SFLBZVBGZANGDN-UHFFFAOYSA-N
• Z2568758016
• 4-(trifluoromethyl)-2-pyridinethiol
• SFLBZVBGZANGDN-UHFFFAOYSA-M
• 2-Mercapto-4-trifluoromethylpyridine
• MFCD09881227
• AKOS009529029
• EN300-304050
• SCHEMBL4397763
• DTXSID20579228
• 121307-79-7
• 4-(TRIFLUOROMETHYL)-1H-PYRIDINE-2-THIONE
• 4-(Trifluoromethyl)pyridine-2(1H)-thione
• AKOS006230322

• MDL： MFCD09881227
• Inchi： 1S/C6H4F3NS/c7-6(8,9)4-1-2-10-5(11)3-4/h1-3H,(H,10,11)
• InChI Key： SFLBZVBGZANGDN-UHFFFAOYSA-N
• SMILES： S=C1C=C(C(F)(F)F)C=CN1

Computed Properties

• Exact Mass: 179.00172
• Monoisotopic Mass: 179.00165479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 12.89

4-(Trifluoromethyl)pyridine-2-thiol Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines